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Compound of Interest

Compound Name: WSP-5

Cat. No.: B593259 Get Quote

Initial research indicates that "WSP-5" is not a therapeutic drug candidate but a fluorescent

probe for laboratory research. Consequently, no public data exists on its safety, toxicity, or

clinical development, making the requested in-depth technical guide on its safety and toxicity

profile impossible to generate.

Searches for "WSP-5" have identified it as "Washington State Probe-5," a chemical compound

used in biomedical research to detect hydrogen sulfide (H₂S) within cells.[1][2][3][4] It functions

as a "turn-on" fluorescent probe, meaning it emits a fluorescent signal upon reacting with H₂S.

[2][3][4] This property makes it a valuable tool for studying the roles of H₂S in various biological

processes.[1][3]

The available information is limited to its chemical properties, mechanism of action as a probe,

and protocols for its use in laboratory cell-culture experiments.[4][5] Key characteristics of

WSP-5 include:

Function: A highly selective fluorescent probe for hydrogen sulfide detection.[1][2][4]

Mechanism: It undergoes a nucleophilic substitution-cyclization reaction with H₂S to release

a fluorophore.[1][2]

Spectral Properties: The resulting fluorophore has excitation and emission maxima at

approximately 502 nm and 525 nm, respectively.[1][2][4]

Application: Used for bioimaging of H₂S in live cells.[1][4]
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The core requirements of the request—summarizing quantitative safety data, detailing

experimental toxicology protocols, and creating signaling pathway diagrams—cannot be

fulfilled because WSP-5 has not been developed or tested as a drug. The public domain lacks

any of the following:

Preclinical toxicology studies (e.g., LD50, NOAEL).

Pharmacokinetic (ADME) profiles.

Reports of adverse events in animal models or humans.

Data from clinical trials.

Therefore, the creation of a technical whitepaper on the safety and toxicity of WSP-5 is not

feasible. If you have an alternative compound or drug candidate you would like to be the

subject of this in-depth guide, please provide its name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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